Cas no 220574-85-6 (2-Pyrimidinepentanoicacid, 5-cyano-)

2-Pyrimidinepentanoicacid, 5-cyano- structure
220574-85-6 structure
Product Name:2-Pyrimidinepentanoicacid, 5-cyano-
CAS No:220574-85-6
MF:C10H11N3O2
MW:205.213241815567
CID:243978
PubChem ID:45117340
Update Time:2025-04-19

2-Pyrimidinepentanoicacid, 5-cyano- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinepentanoicacid, 5-cyano-
    • 2-Pyrimidinepentanoic acid, 5-cyano- (9CI)
    • 5-(5-cyanopyrimidin-2-yl)pentanoic acid
    • 5-(5-CYANOPYRIMIDIN-2-YL)PENTANOICACID
    • SCHEMBL8495676
    • DTXSID70668590
    • 220574-85-6
    • 2-Pyrimidinepentanoic acid,5-cyano-(9ci)
    • Inchi: 1S/C10H11N3O2/c11-5-8-6-12-9(13-7-8)3-1-2-4-10(14)15/h6-7H,1-4H2,(H,14,15)
    • InChI Key: KGUDCWUPQKNBAW-UHFFFAOYSA-N
    • SMILES: OC(CCCCC1N=CC(C#N)=CN=1)=O

Computed Properties

  • Exact Mass: 205.08523
  • Monoisotopic Mass: 205.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9A^2
  • XLogP3: 0.4

Experimental Properties

  • PSA: 86.87
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